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Compound of Interest
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Cat. No.: B12370147 Get Quote

The designation "DL-01" is currently associated with multiple, distinct investigational

compounds and products in the scientific and medical landscape. This ambiguity necessitates

a crucial clarification for researchers, scientists, and drug development professionals to ensure

the accurate and safe application of any substance referred to as "DL-01." A comprehensive

guide for in vivo administration cannot be created for a non-specific entity. The protocols,

mechanisms of action, and safety profiles are unique to each specific molecule or product.

Unraveling the Different "DL-01" Entities:
Recent findings have identified at least three distinct entities designated with "DL-01" or a

similar nomenclature, each with a unique therapeutic purpose and administration route:

DLQ01 for Androgenetic Alopecia: This compound, developed by Dermaliq Therapeutics, is a

topical treatment for male pattern baldness. Its administration is localized to the scalp and is

not intended for systemic in vivo use.

DLK1 (Delta-Like 1 Homolog) for Muscular Atrophy: Researched for its potential to

counteract muscle wasting, this protein has been administered via intraperitoneal (IP)

injection in preclinical mouse models.

"DL" as Dose Level in Oncology Trials: In the context of CAR T-cell therapies like KITE-753

and KITE-363, "DL" simply refers to the "Dose Level" being investigated and is not the name

of a specific drug.
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Furthermore, the term "DL-01" has been identified as a model number for a dental LED light,

highlighting the broad and unrelated uses of this designation.

The Imperative for Specificity in Research and
Development
The significant differences in the nature and application of these various "DL-01" entities

underscore the critical importance of precise identification when conducting research or

developing therapeutic protocols. The in vivo administration guide for a topically applied

solution for hair loss would be fundamentally different and incompatible with the protocol for an

injectable protein aimed at treating muscle atrophy.

Key Considerations for Researchers:

Verification of the Specific Compound: Before initiating any in vivo studies, it is paramount to

verify the exact chemical or biological identity of the "DL-01" in question. Relying solely on

the "DL-01" designation is insufficient and potentially hazardous.

Consultation of Source-Specific Literature: Researchers must consult the specific scientific

literature and regulatory filings associated with the particular "DL-01" they are investigating

to obtain accurate information on its formulation, dosing, and safety.

Adherence to Compound-Specific Protocols: Administration protocols, including route of

administration, vehicle, dosage, and monitoring parameters, must be strictly based on the

data available for the specific, identified compound.

In conclusion, the term "DL-01" is not a unique identifier for a single therapeutic agent. To

ensure the integrity and safety of preclinical and clinical research, the scientific community is

urged to adopt precise nomenclature and to exercise rigorous due diligence in identifying the

specific substance of interest before proceeding with any in vivo administration. A generalized

"DL-01 in vivo administration guide" is not feasible and would be dangerously misleading.

Researchers must seek out and rely upon the specific application notes and protocols relevant

to the particular "DL-01" entity they are working with.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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